molecular formula C14H10ClNO3S2 B8688568 N-(3-chloro-4-hydroxynaphthalen-1-yl)thiophene-2-sulfonamide

N-(3-chloro-4-hydroxynaphthalen-1-yl)thiophene-2-sulfonamide

Cat. No.: B8688568
M. Wt: 339.8 g/mol
InChI Key: HUWAMJAMAUCVCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-chloro-4-hydroxynaphthalen-1-yl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C14H10ClNO3S2 and its molecular weight is 339.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H10ClNO3S2

Molecular Weight

339.8 g/mol

IUPAC Name

N-(3-chloro-4-hydroxynaphthalen-1-yl)thiophene-2-sulfonamide

InChI

InChI=1S/C14H10ClNO3S2/c15-11-8-12(9-4-1-2-5-10(9)14(11)17)16-21(18,19)13-6-3-7-20-13/h1-8,16-17H

InChI Key

HUWAMJAMAUCVCJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CC(=C2O)Cl)NS(=O)(=O)C3=CC=CS3

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.987 g N-(4-hydroxynaphthalen-1-yl)thiophene-2-sulfonamide (3) was suspended in 10 ml methanol, to which was added 3 ml hydrogen peroxide solution (35%). The mixture was stirred at r.t. for 2 h. Additional 3 ml hydrogen peroxide solution was added followed by 1 ml HCl solution (4 M in dioxane). The reaction was continued for another 2 h. The organic solvent was removed via rotavap and the residue was redissolved in ethyl acetate (100 ml). Washed with water (20 ml×3) and brine (20 ml×2), the organic phase was dried over Mg2SO4. The organic phase was filtered and concentrated. The crude product was separated via flash chromatography (Hex/EtOAc) affording 244 mg (22.2%) brown solid, m.p.: 113-115° C.
Quantity
0.987 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step Two
Quantity
3 mL
Type
reactant
Reaction Step Three
Name
Quantity
1 mL
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Five
Yield
22.2%

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